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Compound of Interest

Compound Name: 1,2-Dibromo-4-iodobenzene

CAS No.: 909072-74-8

Cat. No.: B166945

Get Quote

For researchers, scientists, and drug development professionals, the unequivocal confirmation

of a product's chemical structure is a cornerstone of scientific rigor and regulatory compliance.

While a suite of analytical techniques can provide valuable structural insights, two-dimensional

Nuclear Magnetic Resonance (2D NMR) spectroscopy has emerged as an indispensable and

powerful tool for elucidating complex molecular architectures in solution.[1][2][3] This guide

provides an objective comparison of 2D NMR with other common analytical methods,

supported by experimental data, and offers detailed protocols for key 2D NMR experiments to

empower your structural validation workflows.

Two-dimensional NMR experiments enhance spectral resolution by distributing nuclear

correlations across two frequency dimensions, thereby mitigating the signal overlap frequently

encountered in traditional one-dimensional (1D) NMR spectra of complex molecules.[1][2][4]

This allows for the detailed mapping of connectivity between atoms within a molecule,

providing unequivocal evidence for its structure.
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To contextualize the unique advantages of 2D NMR, it is essential to compare its performance

against other widely used analytical techniques for structure elucidation: 1D NMR, Mass

Spectrometry (MS), and X-ray Crystallography.
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Feature
2D NMR
Spectroscopy

1D NMR
Spectroscopy

Mass
Spectrometry
(MS)

X-ray
Crystallograph
y

Information

Provided

Detailed atom-to-

atom connectivity

(through-bond

and through-

space),

stereochemistry,

and dynamic

information in

solution.[1][2][4]

Information on

the chemical

environment of

individual nuclei,

basic

connectivity

through spin-spin

coupling.

Molecular

weight,

elemental

composition, and

fragmentation

patterns.

Precise 3D

atomic

coordinates in

the solid state,

absolute

stereochemistry.

Sample

Requirements

1-10 mg of

purified sample

dissolved in a

deuterated

solvent.

1-5 mg of

purified sample

in a deuterated

solvent.

Micrograms to

nanograms of

sample.

High-quality

single crystal.

Strengths

Unambiguous

structure

determination,

elucidation of

complex

molecules,

analysis of

solution-state

conformation and

dynamics.[1][2]

[3]

Rapid analysis,

quantitative

information.

High sensitivity,

determination of

molecular

formula.

Definitive 3D

structure

determination.

Limitations Longer

experiment

times, requires

higher sample

concentration

than MS,

Signal overlap in

complex

molecules,

limited

connectivity

information.

Does not provide

direct

connectivity

information,

isomerization

can be

Requires a

suitable single

crystal, structure

may differ from

solution state.
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complex data

analysis.[1][2]

challenging to

distinguish.

The Power of Correlation: A Deeper Dive into 2D
NMR Techniques
The true power of 2D NMR lies in its ability to reveal correlations between different nuclei within

a molecule. Several key experiments, each providing unique structural insights, are routinely

employed. The choice of experiment is dictated by the specific structural question being

addressed.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H
Connectivity
The COSY experiment is one of the most fundamental 2D NMR techniques, revealing protons

that are coupled to each other, typically through two or three bonds.[5] This information is

crucial for identifying spin systems and piecing together molecular fragments.

HSQC (Heteronuclear Single Quantum Coherence):
Linking Protons to Directly Attached Carbons
The HSQC experiment correlates the chemical shifts of protons with the chemical shifts of the

carbons to which they are directly attached.[6][7][8][9] This provides a powerful method for

assigning carbon resonances and confirming C-H connectivities.

HMBC (Heteronuclear Multiple Bond Correlation):
Unveiling Long-Range C-H Connectivity
The HMBC experiment is instrumental in assembling the complete carbon skeleton of a

molecule by identifying correlations between protons and carbons that are two or three bonds

away.[7][9][10][11][12] This technique is particularly valuable for identifying quaternary carbons

and linking different molecular fragments.

Below is a diagram illustrating the relationships between these key 2D NMR experiments in a

typical structure elucidation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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